Cas no 31181-18-7 (Isoquinoline, 5-iodo-1-methyl-)

• Product Name: Isoquinoline, 5-iodo-1-methyl-
• CAS No: 31181-18-7
• MF: C₁₀H₈IN
• MW: 269.081694602966
• CID: 1452197
• Update Time: 2024-08-25

Isoquinoline, 5-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-iodo-1-methyl-

• Inchi： 1S/C10H8IN/c1-7-8-3-2-4-10(11)9(8)5-6-12-7/h2-6H,1H3
• InChI Key： SJLVQHXZJSLABT-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C(I)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 268.96974

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• Boiling Point: 339.2±22.0 °C(Predicted)
• PSA: 12.89
• pka: 5.32±0.43(Predicted)